Cas no 26444-19-9 (Ethanone,1-(methylphenyl)-)

Ethanone,1-(methylphenyl)- structure
Ethanone,1-(methylphenyl)- structure
Product Name:Ethanone,1-(methylphenyl)-
CAS No:26444-19-9
MF:C9H10O
MW:134.175102710724
CID:260595
Update Time:2026-05-14

Ethanone,1-(methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(methylphenyl)-
    • 1-(Methylphenyl)ethan-1-one
    • Inchi: InChI=1S/C9H10O/c1-7-5-3-4-6-9(7)8(2)10/h3-6H,1-2H3
    • InChI Key: YXWWHNCQZBVZPV-UHFFFAOYSA-N
    • SMILES: CC1C=CC=CC=1C(=O)C

Computed Properties

  • Exact Mass: 134.0732
  • Monoisotopic Mass: 134.073165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Density: 1.096
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 17.07
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